Cas no 53001-73-3 (3-(Bromomethyl)-1,2,4,5-tetrafluorobenzene)
3-(Bromomethyl)-1,2,4,5-tetrafluorobenzene is a fluorinated aromatic compound featuring a reactive bromomethyl group, making it a valuable intermediate in organic synthesis. Its tetrafluorinated benzene core enhances electron-withdrawing properties, facilitating nucleophilic substitution reactions. The bromomethyl moiety allows for further functionalization, enabling applications in pharmaceuticals, agrochemicals, and materials science. This compound exhibits high stability under standard conditions and is compatible with various cross-coupling and derivatization reactions. Its structural features make it particularly useful for constructing complex fluorinated architectures, which are often sought after in medicinal chemistry for their metabolic stability and lipophilicity. Suitable for controlled reactions, it offers precise selectivity in synthetic pathways.
53001-73-3 structure
Product Name:3-(Bromomethyl)-1,2,4,5-tetrafluorobenzene
CAS No:53001-73-3
MF:C7H3BrF4
MW:242.996335268021
MDL:MFCD00013549
CID:89734
PubChem ID:104377
Update Time:2025-10-05
3-(Bromomethyl)-1,2,4,5-tetrafluorobenzene Chemical and Physical Properties
Names and Identifiers
-
- 2,3,5,6-Tetrafluorobenzyl bromide
- alpha-Bromo-2,3,5,6-tetrafluorotoluene
- 3-(bromomethyl)-1,2,4,5-tetrafluorobenzene
- 2,3,4,5-TETRAHYDRO-1H-3-BENZAZEPIN-7-OL HYDROBROMIDE
- 2,3,5,6-Tetrafluor-benzylbromid
- EINECS 258-289-6
- 2,3,5,6-tetrafluorobenzylbromide
- Benzene, 3-(bromomethyl)-1,2,4,5-tetrafluoro-
- PubChem7361
- QHZBSXQCGIQSID-UHFFFAOYSA-N
- SBB070865
- A-bromo-2,3,4,6-tetrafluorotoluene
- VZ22137
- AS06000
- CM13462
- BC003239
- 2,
- MFCD00013549
- 53001-73-3
- EN300-1894159
- NS00057244
- SCHEMBL1665386
- T1886
- 2,3,5,6-Tetrafluorobenzyl bromide, AldrichCPR
- FT-0609429
- AKOS015854286
- FS-3952
- DTXSID80201053
- DB-052231
- DTXCID80123544
- 3-(Bromomethyl)-1,2,4,5-tetrafluorobenzene
-
- MDL： MFCD00013549
- Inchi： 1S/C7H3BrF4/c8-2-3-6(11)4(9)1-5(10)7(3)12/h1H,2H2
- InChI Key： QHZBSXQCGIQSID-UHFFFAOYSA-N
- SMILES： BrCC1C(=C(C=C(C=1F)F)F)F
- BRN： 2263041
Computed Properties
- Exact Mass: 241.93500
- Monoisotopic Mass: 241.935
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 140
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.9
Experimental Properties
- Color/Form: liquid
- Density: 1.789±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: No data available
- Boiling Point: 80°C/80mmHg(lit.)
- Flash Point: 78.5±10.0 ºC,
- Refractive Index: 1.486-1.488
- Solubility: Very slightly soluble (0.1 g/l) (25 º C),
- PSA: 0.00000
- LogP: 3.13790
- Sensitiveness: Lachrymatory
- Solubility: Insoluble in water
3-(Bromomethyl)-1,2,4,5-tetrafluorobenzene Security Information
-
Symbol:
- Prompt：dangerous
- Signal Word：warning
- Hazard Statement： H227-H290-H314
- Warning Statement： P210-P234-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P390-P403+P235-P405-P406-P501
- Hazardous Material transportation number：1760
- Hazard Category Code： 34-20/21/22
- Safety Instruction： S45; S36/37/39; S26
-
Hazardous Material Identification：
- HazardClass：8
- PackingGroup：III
- Safety Term：8
- Packing Group：II
- Risk Phrases：R34; R20/21/22
- Packing Group：II
- Hazard Level：8
- Storage Condition：Store at 4°C,-4At ℃Store…Better
3-(Bromomethyl)-1,2,4,5-tetrafluorobenzene Customs Data
- HS CODE：2903999090
- Customs Data：
China Customs Code:
2903999090Overview:
2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
3-(Bromomethyl)-1,2,4,5-tetrafluorobenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | T1886-5G |
2,3,5,6-Tetrafluorobenzyl Bromide |
53001-73-3 | >97.0%(GC) | 5g |
¥2490.00 | 2023-09-07 | |
| Fluorochem | 019466-1g |
2,3,5,6-Tetrafluorobenzyl bromide |
53001-73-3 | 97% | 1g |
￡15.00 | 2022-03-01 | |
| Fluorochem | 019466-5g |
2,3,5,6-Tetrafluorobenzyl bromide |
53001-73-3 | 97% | 5g |
￡45.00 | 2022-03-01 | |
| Fluorochem | 019466-25g |
2,3,5,6-Tetrafluorobenzyl bromide |
53001-73-3 | 97% | 25g |
￡169.00 | 2022-03-01 | |
| Apollo Scientific | PC10395-1g |
2,3,5,6-Tetrafluorobenzyl bromide |
53001-73-3 | 98% | 1g |
£35.00 | 2025-03-21 | |
| Apollo Scientific | PC10395-5g |
2,3,5,6-Tetrafluorobenzyl bromide |
53001-73-3 | 98% | 5g |
£71.00 | 2025-02-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T19770-1g |
3-(bromomethyl)-1,2,4,5-tetrafluorobenzene |
53001-73-3 | 97% | 1g |
¥428.0 | 2023-09-06 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T834943-200mg |
2,3,5,6-Tetrafluorobenzyl Bromide |
53001-73-3 | >97% | 200mg |
￥134.00 | 2022-08-31 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T834943-1g |
2,3,5,6-Tetrafluorobenzyl Bromide |
53001-73-3 | >97% | 1g |
￥535.00 | 2022-08-31 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T834943-5g |
2,3,5,6-Tetrafluorobenzyl Bromide |
53001-73-3 | >97% | 5g |
￥1,847.00 | 2022-08-31 |
3-(Bromomethyl)-1,2,4,5-tetrafluorobenzene Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:53001-73-3)2,3,5,6-四氟溴苄
Order Number:LE1635075
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:29
Price ($):discuss personally
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Amadis Chemical Company Limited
Gold Member
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(CAS:53001-73-3)3-(Bromomethyl)-1,2,4,5-tetrafluorobenzene
Order Number:A965137
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 16:17
Price ($):355.0
Email:sales@amadischem.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:53001-73-3)2,3,5,6-Tetrafluorobenzyl bromide
Order Number:1635075
Stock Status:in Stock
Quantity:Company Customization
Purity:98%
Pricing Information Last Updated:Monday, 14 April 2025 21:49
Price ($):discuss personally
Email:sales2@senfeida.com
3-(Bromomethyl)-1,2,4,5-tetrafluorobenzene Related Literature
-
R. Filler,H. H. Kang Chem. Commun. (London) 1965 626
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